Cas no 1558396-55-6 (1-5-(4-iodo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one)

• Product Name: 1-5-(4-iodo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one
• CAS No: 1558396-55-6
• MF: C₁₀H₈IN₃O
• MW: 313.094493865967
• CID: 6104235
• PubChem ID: 83119171
• Update Time: 2025-10-28

1-5-(4-iodo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(4-iodo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one
• Ethanone, 1-[5-(4-iodo-1H-pyrazol-1-yl)-2-pyridinyl]-
• AKOS021440598
• EN300-1292791
• 1558396-55-6
• 1-[5-(4-Iodo-1H-pyrazol-1-yl)pyridin-2-yl]ethan-1-one

• Inchi： 1S/C10H8IN3O/c1-7(15)10-3-2-9(5-12-10)14-6-8(11)4-13-14/h2-6H,1H3
• InChI Key： VCYZNVYRWHGSNN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NC=C(N2C=C(I)C=N2)C=C1)C

Computed Properties

• Exact Mass: 312.97121g/mol
• Monoisotopic Mass: 312.97121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 411.2±40.0 °C(Predicted)
• pka: 0.61±0.12(Predicted)

Additional information on 1-5-(4-iodo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one

Recent Advances in the Study of 1-5-(4-iodo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one (CAS: 1558396-55-6): A Comprehensive Research Brief

The compound 1-5-(4-iodo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one (CAS: 1558396-55-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the pyrazole and pyridine moieties, make it an attractive candidate for targeting various biological pathways.

Recent studies have highlighted the role of 1-5-(4-iodo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have demonstrated that modifications to the pyrazole ring, particularly the iodine substitution at the 4-position, can significantly enhance the compound's binding affinity and selectivity for specific kinase targets. These findings open new avenues for the design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

In addition to its applications in kinase inhibition, 1-5-(4-iodo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one has shown promise as a building block for the development of radiopharmaceuticals. The presence of the iodine atom allows for easy radiolabeling, making the compound suitable for positron emission tomography (PET) imaging. Preliminary studies have explored its use in tracking tumor progression and evaluating the pharmacokinetics of related drug candidates. This dual functionality—both as a therapeutic agent and a diagnostic tool—underscores the compound's versatility in biomedical research.

The synthesis of 1-5-(4-iodo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one has also been optimized in recent years, with researchers developing more efficient and scalable routes. One notable advancement involves the use of palladium-catalyzed cross-coupling reactions to introduce the iodine substituent, significantly improving yield and purity. These synthetic improvements are critical for enabling large-scale production and further pharmacological evaluation of the compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 1-5-(4-iodo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the pyridine and pyrazole rings to enhance the compound's pharmacokinetic profile while maintaining its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, 1-5-(4-iodo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one (CAS: 1558396-55-6) represents a promising scaffold for drug discovery and diagnostic applications. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring new therapeutic strategies. Continued investigation into its mechanism of action, optimization of its chemical properties, and evaluation in preclinical models will be essential for unlocking its full potential in the field of chemical biology and medicine.